![molecular formula C11H10FN3OS B5603689 N-(4-fluorophenyl)-N'-(4-methyl-1,3-thiazol-2-yl)urea](/img/structure/B5603689.png)
N-(4-fluorophenyl)-N'-(4-methyl-1,3-thiazol-2-yl)urea
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Overview
Description
Synthesis Analysis
The synthesis of compounds similar to N-(4-Fluorophenyl)-N'-(4-methyl-1,3-thiazol-2-yl)urea often involves the reaction of appropriate isocyanates with amino-thiazoles. For instance, derivatives have been synthesized by reacting 2-amino-5-(pyrid-4-yl)-1,3,4-thiadiazole with various isocyanates, showcasing the versatility of urea formation reactions in creating diverse molecular architectures (Xin-jian Song, Xiao-Hong Tan, Yan‐Gang Wang, 2008).
Molecular Structure Analysis
The molecular structure of such compounds is often determined using X-ray crystallography, revealing intricate details about the arrangement of atoms and the spatial orientation of the molecule. For example, a related molecule's structure was characterized to exhibit a planar urea scaffold stabilized by intramolecular hydrogen bonding, highlighting the significance of non-covalent interactions in determining the molecular conformation (Xin-jian Song, Xiao-Hong Tan, Yan‐Gang Wang, 2008).
properties
IUPAC Name |
1-(4-fluorophenyl)-3-(4-methyl-1,3-thiazol-2-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10FN3OS/c1-7-6-17-11(13-7)15-10(16)14-9-4-2-8(12)3-5-9/h2-6H,1H3,(H2,13,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXJDSINQGCBGFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)NC(=O)NC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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